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Compound of Interest

Compound Name: Metosulam

Cat. No.: B166753 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in their

experiments aimed at enhancing the rainfastness of the herbicide Metosulam on weed foliage.

Frequently Asked Questions (FAQs)
Q1: What is Metosulam and what is its mode of action?

Metosulam is a selective herbicide used for the control of broadleaf weeds.[1] It belongs to the

triazolopyrimidine chemical family and functions as an acetolactate synthase (ALS) inhibitor.[1]

[2][3] ALS is a key enzyme in the biosynthesis pathway of branched-chain amino acids (valine,

leucine, and isoleucine) in plants.[2][3] By inhibiting this enzyme, Metosulam halts the

production of these essential amino acids, leading to the cessation of plant cell division and

growth, ultimately causing weed death.[2][3] Symptoms of herbicide activity, such as stunting

and chlorosis, may take several days to become visible.[2]

Q2: What does "rainfastness" mean in the context of herbicides?

Rainfastness refers to the ability of a herbicide to withstand rainfall or irrigation after application

without losing its efficacy.[4] A herbicide is considered rainfast when it has had sufficient time to

dry on the leaf surface and be absorbed by the plant. If rainfall occurs before the herbicide is

rainfast, it can be washed off the foliage, leading to reduced weed control.

Q3: What are the key factors influencing the rainfastness of Metosulam?
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Several factors can influence the rainfastness of Metosulam:

Adjuvants: The addition of adjuvants, such as surfactants or oils, to the spray solution can

significantly improve the spreading, sticking, and penetration of Metosulam on the leaf

surface, thereby enhancing rainfastness.[5][6]

Herbicide Formulation: The formulation of the Metosulam product can affect its rainfastness.

Formulations are complex mixtures, and some may include built-in adjuvants to improve

performance under various conditions.[4]

Rainfall Intensity and Duration: Intense, heavy rainfall shortly after application is more likely

to wash off the herbicide than a light drizzle.[7]

Time Between Application and Rainfall: The longer the interval between herbicide application

and rainfall, the more time the herbicide has to be absorbed by the weed, increasing its

rainfastness.

Weed Species: The type of weed and the characteristics of its leaf surface (e.g., waxy

cuticle, presence of hairs) can affect how well the spray droplets are retained and absorbed.

Environmental Conditions: Factors like temperature and humidity can influence the drying

time of the spray droplets and the rate of herbicide absorption by the plant.
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Issue Potential Cause Troubleshooting Steps

Poor weed control after rainfall.

Herbicide was washed off

before it could be adequately

absorbed.

1. Check the rain-free period:

Consult the product label or

technical data sheet for the

recommended rain-free period

for Metosulam. If rainfall

occurred within this period, re-

application may be necessary.

2. Consider adjuvants: In

future applications, especially

when rain is a possibility,

incorporate a suitable adjuvant

(e.g., nonionic surfactant, crop

oil concentrate, or methylated

seed oil) to improve

rainfastness.[5][6] 3. Evaluate

rainfall intensity: A light shower

may have less impact than a

heavy downpour. Assess the

amount and intensity of rainfall

to determine the likelihood of

significant wash-off.

Inconsistent results across

different weed species.

Variation in leaf surface

characteristics affecting

herbicide retention and

absorption.

1. Observe spray deposition:

Visually inspect how the spray

solution behaves on the leaves

of different weed species.

Beading or runoff indicates

poor retention. 2. Adjust

adjuvant selection: Different

adjuvants can be more

effective on certain types of

leaf surfaces. For waxy or

hairy leaves, a sticker or a

more aggressive surfactant

might be beneficial.
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Reduced efficacy even with a

recommended adjuvant.

Incorrect adjuvant

concentration or incompatible

tank mix.

1. Verify adjuvant rate: Ensure

the adjuvant is being used at

the concentration

recommended on its label and

is compatible with the

Metosulam formulation. 2.

Check water quality: Hard

water can sometimes

negatively interact with

herbicides and adjuvants.

Consider using a water

conditioner if water hardness is

a concern.[8] 3. Perform a jar

test: Before mixing a full tank,

perform a small-scale jar test

to ensure the physical

compatibility of all tank-mix

components.

Difficulty in determining the

rainfast period for a new

Metosulam formulation.

Lack of specific data for the

experimental formulation.

1. Conduct a simulated rainfall

experiment: Use a rainfall

simulator to apply a controlled

amount of precipitation at

different time intervals after

herbicide application to

determine the critical rain-free

period. 2. Review literature on

similar herbicides: Research

the rainfastness of other ALS-

inhibiting herbicides with

similar chemical properties as

a starting point for your

investigation.[2][9][10]

Quantitative Data on Rainfastness of ALS-Inhibiting
Herbicides (Analogous Data)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.syensqo.com/en/solutions-market/agriculture-feed/crop-protection/tank-mix-adjuvants/other-adjuvants
https://ohiostate.pressbooks.pub/crpsoil2422t/chapter/16-4-herbicides-that-inhibit-als/
https://experts.illinois.edu/en/publications/resistance-of-weeds-to-als-inhibiting-herbicides-what-have-we-lea/
https://www.researchgate.net/publication/232686784_Resistance_of_weeds_to_ALS-inhibiting_herbicides_What_have_we_learned
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Since specific quantitative data on Metosulam rainfastness is limited in publicly available

literature, the following table summarizes findings for other ALS-inhibiting herbicides. This

information can serve as a valuable reference point for experimental design, but it is crucial to

conduct specific studies for Metosulam to obtain precise results.

Herbicide
(ALS
Inhibitor)

Adjuvant
Rain-free
Period
(hours)

Rainfall
Amount/I
ntensity

Weed
Species

Efficacy
Reductio
n

Referenc
e

Tribenuron

-methyl

Non-ionic

surfactant
1 3 mm

Tripleurosp

ermum

inodorum

Significant

improveme

nt in

rainfastnes

s

compared

to no

adjuvant.

[11]

Tribenuron

-methyl

Vegetable

oil
1 3 mm

Tripleurosp

ermum

inodorum

Lower

improveme

nt in

rainfastnes

s

compared

to

surfactant

at 1 HAT.

[11]

Rimsulfuro

n

Non-ionic

surfactant

(0.1%)

1
Not

specified

Chenopodi

um album

Significantl

y improved

rainfastnes

s.

[12]

Rimsulfuro

n

Crop oil

concentrat

e (0.5 L/ha)

1
Not

specified

Chenopodi

um album

Improved

rainfastnes

s.

[12]
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Note: HAT = Hours After Treatment. The effectiveness of adjuvants and the required rain-free

period can be highly specific to the herbicide, weed species, and environmental conditions.

Experimental Protocols
Protocol for Evaluating Metosulam Rainfastness Using a
Rainfall Simulator
This protocol outlines a method for assessing the impact of simulated rainfall on the efficacy of

Metosulam, with and without the addition of adjuvants.

1. Plant Material and Growth Conditions:

Grow target weed species in pots in a greenhouse to a consistent growth stage (e.g., 2-4
true leaves). Ensure uniform soil moisture and growing conditions.

2. Herbicide and Adjuvant Preparation:

Prepare a stock solution of Metosulam according to the desired application rate.
Prepare separate treatment solutions:
Metosulam alone.
Metosulam mixed with a selected adjuvant (e.g., nonionic surfactant at 0.25% v/v or
methylated seed oil at 1% v/v).
Include a control group to be sprayed with water only.

3. Herbicide Application:

Calibrate a laboratory track sprayer to deliver a consistent spray volume (e.g., 200 L/ha) at a
specified pressure.
Spray the plants uniformly with the prepared herbicide solutions.

4. Simulated Rainfall Application:

Use a rainfall simulator capable of delivering a controlled intensity and duration of "rain".[13]
[14][15]
At predetermined intervals after herbicide application (e.g., 0.5, 1, 2, 4, and 8 hours), place a
subset of treated plants in the rainfall simulator.
Apply a standardized amount of simulated rainfall (e.g., 10 mm) at a consistent intensity
(e.g., 20 mm/h).
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Include a "no rain" control group for each herbicide treatment.

5. Post-Treatment Evaluation:

Return the plants to the greenhouse and maintain optimal growing conditions.
Assess weed control at regular intervals (e.g., 7, 14, and 21 days after treatment).
Evaluation methods can include:
Visual injury ratings (on a scale of 0% = no injury to 100% = plant death).
Plant biomass reduction (harvesting the above-ground plant material, drying it, and weighing
it compared to the untreated control).

6. Data Analysis:

Analyze the data statistically to determine the effect of the rain-free period and the addition of
adjuvants on Metosulam efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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